Cas no 61174-09-2 (Benzene, 1-nitro-2-[[3-(trifluoromethyl)phenyl]thio]-)

• Product Name: Benzene, 1-nitro-2-[[3-(trifluoromethyl)phenyl]thio]-
• CAS No: 61174-09-2
• MF: C₁₃H₈F₃NO₂S
• MW: 299.268332481384
• CID: 489635
• PubChem ID: 22761244
• Update Time: 2025-04-19

Benzene, 1-nitro-2-[[3-(trifluoromethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-2-[[3-(trifluoromethyl)phenyl]thio]-
• 1-nitro-2-[3-(trifluoromethyl)phenyl]sulfanylbenzene
• DTXSID30628190
• 1-Nitro-2-{[3-(trifluoromethyl)phenyl]sulfanyl}benzene
• SCHEMBL11659683
• 61174-09-2

• Inchi： 1S/C13H8F3NO2S/c14-13(15,16)9-4-3-5-10(8-9)20-12-7-2-1-6-11(12)17(18)19/h1-8H
• InChI Key： ZSFRHYNWZUEQPB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 299.02284
• Monoisotopic Mass: 299.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 43.14